Cas no 40877-09-6 (4-Chloro-1-(4-chlorophenyl)-1-oxobutane)

• Product Name: 4-Chloro-1-(4-chlorophenyl)-1-oxobutane
• CAS No: 40877-09-6
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• MDL: MFCD00018993
• CID: 89450
• PubChem ID: 2723781
• Update Time: 2025-10-29

4-Chloro-1-(4-chlorophenyl)-1-oxobutane Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(4-chlorophenyl)butan-1-one
• 4-Chloro-1-(4-chlorophenyl)-1-butanone
• gamma,4-Dichlorobutyrophenone
• 4-Chlorophenyl 3-chloropropyl ketone
• 4,4'-Dichlorobutyrophenone
• 4-Chloro-1-(4-chlorophenyl)-1-oxobutane
• 4,4′-Dichlorobutyrophenone
• 4,4-Dichlorobutyrophenone
• 4-Chloro-4'-chlorobutyrophenone
• EINECS 255-123-4
• AS-63866
• 40877-09-6
• CS-0186973
• gamma,p-DICHLOROBUTYROPHENONE
• FT-0617039
• UKCHLVFIVJBCKE-UHFFFAOYSA-N
• DTXSID90193854
• SCHEMBL2235019
• 1-Butanone, 4-chloro-1-(4-chlorophenyl)-
• AKOS005587490
• E77235
• 4-chloro-4'-chloro-butyrophenone
• NS00030865
• 4-chloro-1-(4-chloro-phenyl)-butan-1-one
• MFCD00018993
• STK656823
• DB-049676
• BBL027850

• MDL： MFCD00018993
• Inchi： 1S/C10H10Cl2O/c11-7-1-2-10(13)8-3-5-9(12)6-4-8/h3-6H,1-2,7H2
• InChI Key： UKCHLVFIVJBCKE-UHFFFAOYSA-N
• SMILES： ClCCCC(C1C=CC(=CC=1)Cl)=O
• BRN： 879782

Computed Properties

• Exact Mass: 216.01100
• Monoisotopic Mass: 216.01087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: solid
• Density: 1.2372 (estimate)
• Melting Point: 29-30 °C
• Boiling Point: 333.8 °C at 760 mmHg
• Flash Point: 140.7 °C
• Refractive Index: 1.5600
• PSA: 17.07000
• LogP: 3.54170
• Solubility: Insoluble

4-Chloro-1-(4-chlorophenyl)-1-oxobutane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Chloro-1-(4-chlorophenyl)-1-oxobutane

4-Chloro-1-(4-chlorophenyl)-1-oxobutane (CAS No. 40877-09-6): An Overview of Its Structure, Properties, and Applications

4-Chloro-1-(4-chlorophenyl)-1-oxobutane (CAS No. 40877-09-6) is a versatile organic compound with a unique chemical structure and a wide range of applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorinated phenyl and butanoyl groups, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 4-Chloro-1-(4-chlorophenyl)-1-oxobutane is C₁₀H₉Cl₂O, and its molecular weight is approximately 226.08 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic odor. It is soluble in most organic solvents but has limited solubility in water.

In terms of its physical properties, 4-Chloro-1-(4-chlorophenyl)-1-oxobutane has a boiling point of around 235°C and a melting point of -35°C. Its density is approximately 1.25 g/cm³ at 20°C. These properties make it suitable for use in various chemical processes and reactions where controlled conditions are required.

The chemical structure of 4-Chloro-1-(4-chlorophenyl)-1-oxobutane features a chlorinated phenyl ring attached to a butanoyl group. The presence of the chlorine atoms on both the phenyl ring and the butanoyl group imparts significant stability and reactivity to the molecule. This structure allows the compound to participate in a variety of chemical reactions, including nucleophilic substitution, electrophilic addition, and condensation reactions.

In the pharmaceutical industry, 4-Chloro-1-(4-chlorophenyl)-1-oxobutane has been studied for its potential as an intermediate in the synthesis of various drugs and pharmaceutical agents. Recent research has focused on its use as a building block for the development of new therapeutic compounds with improved efficacy and reduced side effects. For example, studies have shown that derivatives of this compound can exhibit anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions.

In materials science, 4-Chloro-1-(4-chlorophenyl)-1-oxobutane has found applications in the synthesis of advanced polymers and coatings. The unique combination of chlorine atoms and the butanoyl group provides excellent thermal stability and chemical resistance, making these materials suitable for use in harsh environments. Additionally, the compound can be used as a cross-linking agent to enhance the mechanical properties of polymers, improving their strength and durability.

In the field of chemical synthesis, 4-Chloro-1-(4-chlorophenyl)-1-oxobutane serves as a valuable starting material for the preparation of complex organic molecules. Its reactivity allows chemists to introduce functional groups at specific positions within the molecule, enabling the synthesis of compounds with tailored properties. This versatility has led to its widespread use in academic research laboratories and industrial settings.

Recent advancements in computational chemistry have also contributed to our understanding of 4-Chloro-1-(4-chlorophenyl)-1-oxobutane. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns, helping researchers predict its behavior in different chemical environments. These computational tools have facilitated the design of more efficient synthetic routes and optimized reaction conditions for the production of this compound.

Safety considerations are an important aspect when handling 4-Chloro-1-(4-chlorophenyl)-1-oxobutane. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to prevent skin contact and inhalation.

In conclusion, 4-Chloro-1-(4-chlorophenyl)-1-oxobutane (CAS No. 40877-09-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an invaluable tool for researchers and chemists working in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.